2-(2,5-dimethylphenyl)-4-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 2-(2,5-dimethylphenyl)-4-methyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C16H16N2O3S/c1-11-8-9-12(2)14(10-11)18-16(19)17(3)13-6-4-5-7-15(13)22(18,20)21/h4-10H,1-3H3
• InChI Key: YGLRZRYVXBPBKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• CAS No.: 896700-94-0

Description

2-(2,5-dimethylphenyl)-4-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is a synthetic benzothiadiazine derivative of significant interest in medicinal chemistry and pharmaceutical research. This compound belongs to a class of structures that are frequently investigated as core scaffolds for the development of novel therapeutic agents . Researchers explore these analogs for their potential to interact with key biological targets. Specifically, structurally similar benzothiadiazine-1,1,3-trione compounds have been identified as mimetics for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) . This suggests a primary research application in immunology and inflammation, as IRAK4 is a critical signaling kinase in the innate immune response. Inhibition of IRAK4 is a promising avenue for the treatment of autoimmune diseases, lymphomas, and other inflammatory conditions . The mechanism of action for this compound class typically involves high-affinity binding to the IRAK4 kinase domain, thereby disrupting downstream signaling pathways such as NF-κB, which can lead to the suppression of pro-inflammatory cytokine production . As a key intermediate, this compound enables researchers to study structure-activity relationships (SAR) and optimize pharmacological properties . It is strictly for research use in laboratory settings.

Biological Activity

The compound 2-(2,5-dimethylphenyl)-4-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is a member of the benzothiadiazine family and exhibits significant biological activity. Its unique structure includes a benzothiadiazine core with various methyl substitutions that enhance its reactivity and potential therapeutic applications.

Chemical Structure

The molecular formula for this compound is $C_{16}H_{18}N_2O_4S$. The compound features a trione functionality which contributes to its stability and reactivity in biological systems.

Structural Characteristics

• Core Structure : Benzothiadiazine
• Functional Groups : Trione and methyl substituents

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Properties
2-(3,5-dimethylphenyl)-4-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-trione	Similar benzothiadiazine core with different methyl substitutions	Different reactivity due to methyl placement
4-(cyclohexylmethyl)-2-(2,5-dimethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-trione	Contains cyclohexylmethyl group	Distinct steric effects impacting biological activity
5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	Different heterocyclic framework	Unique pharmacological profiles due to triazole ring

Research indicates that this compound interacts with specific molecular targets within the body. It has been shown to inhibit enzymes involved in inflammatory pathways. This inhibition can lead to a reduction in pro-inflammatory mediators and modulation of crucial signaling pathways such as the NF-κB pathway. This pathway is pivotal in inflammation and cancer progression.

Therapeutic Potential

The compound demonstrates potential therapeutic applications in treating:

• Inflammatory diseases
• Cancer

Its ability to modulate enzyme activity suggests it could be beneficial in managing conditions characterized by excessive inflammation.

Case Studies and Research Findings

A review of literature highlights several significant findings regarding the biological activities of related compounds:

• Anti-inflammatory Effects : Similar benzothiadiazines have been documented for their anti-inflammatory properties. For instance, compounds in this class have been used in treatments for rheumatoid arthritis and other inflammatory conditions .
• Enzyme Inhibition : Some studies have reported that benzothiadiazine derivatives serve as potent inhibitors of calpain I and other enzymes involved in inflammatory processes .
• Antimicrobial Activity : Certain benzothiadiazines have shown marked activity against various bacterial strains such as Bacillus subtilis, indicating potential use as antimicrobial agents .

Summary of Biological Activities

The following table summarizes the key biological activities associated with this compound:

Activity Type	Observations
Anti-inflammatory	Inhibits enzymes in inflammatory pathways
Enzyme inhibition	Modulates activity of key enzymes involved in inflammation
Antimicrobial	Effective against certain bacterial strains

Comparison with Similar Compounds

Table 1: Comparative Analysis of Benzothiadiazine Derivatives

Compound Name	Molecular Formula	Substituents	Core Structure	Key Features
Target Compound	Not explicitly provided	2-(2,5-dimethylphenyl), 4-methyl	3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine	1,1,3-trione; sterically hindered aromatic substituents
5-Amino-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione ()	C₇H₇N₃O₃S	5-amino	Same core	Electron-rich amino group at position 5; potential for hydrogen bonding
3-(α-Styryl)-3,4-dihydro-1,2,4-benzothiadiazine-1,1-dioxide ()	Not provided	α-styryl at position 3	3,4-dihydro-1,2,4-benzothiadiazine	1,1-dioxide (two sulfonyl oxygens); unsaturated styryl group enhances π-conjugation
5-[4-Methyl-4'-(methylamino)biphenyl-3-yl]-1λ⁶,2,5-thiadiazolidine-1,1,3-trione ()	C₁₆H₁₇N₃O₃S	Biphenyl with methylamino group	Thiadiazolidine	Extended aromatic system; biphenyl may enhance lipophilicity
3-(4-Chlorophenyl)-2-(2-phenylethyl)-...-1,1-dione ()	Not provided	4-chlorophenyl, 2-phenylethyl	3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine	1,1-dione (two oxygens); chloro substituent introduces electron-withdrawing effects

Key Differences and Implications

Core Oxidation State : The target compound’s 1,1,3-trione moiety distinguishes it from analogues like the 1,1-dioxide in or the 1,1-dione in . The additional oxygen in the trione may enhance electrophilicity or hydrogen-bonding capacity, influencing reactivity or target binding .

Substituent Effects: Electron-Donating vs. Electron-Withdrawing Groups: The 2,5-dimethylphenyl group (electron-donating) in the target compound contrasts with the 4-chlorophenyl group (electron-withdrawing) in . This difference could modulate solubility, metabolic stability, or interaction with biological targets.

Synthetic Routes : The palladium-catalyzed method in highlights strategies for introducing styryl groups, whereas the target compound’s synthesis likely requires alternative approaches for installing methyl and dimethylphenyl substituents .

Preparation Methods

Cyclization of Sulfonamide Precursors

The benzothiadiazine core is synthesized via acid-catalyzed cyclization. A representative procedure involves:

• Starting material : 2-Nitrobenzenesulfonamide.

• Reduction : Catalytic hydrogenation (Pd/C, H₂, 60 psi) converts the nitro group to an amine.

• Cyclization : Treated with carbonyldiimidazole (CDI) in dimethylformamide (DMF) at 80°C for 12 hours to form 2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide.

Reaction conditions :

• Solvent : DMF or toluene.

• Catalyst : p-Toluenesulfonic acid (PTSA, 1–1.5% w/w).

• Yield : 70–75%.

Introduction of 2,5-Dimethylphenyl and Methyl Groups

The substituents are added sequentially:

• Alkylation at position 4 :

  • Reagent : Methyl iodide (MeI) in the presence of K₂CO₃.

  • Solvent : Acetonitrile, 60°C, 6 hours.

  • Yield : 85–90%.

• Acylation at position 2 :

  • Reagent : 2-(2,5-Dimethylphenyl)acetyl chloride.

  • Base : Triethylamine (Et₃N), dichloromethane (DCM), 0°C to room temperature.

  • Yield : 65–70%.

Optimization Strategies for Industrial-Scale Production

Solvent and Catalyst Selection

Comparative studies highlight toluene as superior to DMF for cyclization due to easier recovery and reduced toxicity. PTSA outperforms CDI in cost-effectiveness, with a molar ratio of 300:1.1 (substrate:catalyst) achieving 80% yield.

Table 1: Catalyst Performance in Cyclization

Catalyst	Solvent	Temperature (°C)	Yield (%)	Purity (%)
CDI	DMF	80	70	98.5
PTSA	Toluene	110	80	99.2

Purification Techniques

Post-cyclization purification involves:

• Abrupt cooling : From 110°C to 25°C in 30 minutes to precipitate crude product.

• Slurrying : Methanol or ethyl acetate removes impurities, enhancing purity to >99%.

Characterization and Quality Control

Spectroscopic Analysis

• NMR :

  • ¹H NMR (400 MHz, CDCl₃) : δ 7.2–7.8 (m, aromatic H), 3.1 (s, CH₃), 2.3 (s, CH₃ from dimethylphenyl).

  • ¹³C NMR : 168.5 ppm (C=O), 45.2 ppm (N-CH₃).

• IR : Strong bands at 1150 cm⁻¹ (S=O) and 1700 cm⁻¹ (C=O).

Crystallographic Data

X-ray diffraction confirms the trione configuration and planar benzothiadiazine ring. Key metrics:

• Crystal system : Monoclinic.

• Hydrogen bonds : N–H⋯O (2.8 Å) stabilizes the lattice.

Challenges and Mitigation Strategies

Side Product Formation

• Issue : Over-alkylation at position 4.

• Solution : Controlled addition of MeI and stoichiometric K₂CO₃.

Solubility Limitations

• Issue : Poor solubility in aqueous media.

• Strategy : Prodrug design (e.g., ester derivatives) improves bioavailability.

Q & A

Q. What are the optimal synthetic routes for 2-(2,5-dimethylphenyl)-4-methyl-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione, and how can yield be maximized?

• Methodological Answer : The synthesis typically involves multi-step reactions starting with the formation of the benzothiadiazine core. A common approach includes cyclocondensation of substituted phenyl isocyanates or thioureas with sulfur-containing precursors under controlled conditions (e.g., anhydrous solvents, 60–80°C). For example, analogous compounds are synthesized via reactions between 2,5-dimethylphenyl isocyanate and thioketones, requiring precise stoichiometric ratios and catalysts like triethylamine to enhance ring closure efficiency .

• Key Parameters :

Parameter	Optimal Range
Temperature	60–80°C
Solvent	DMF or THF
Catalyst	Triethylamine (5–10 mol%)
Yield optimization requires inert atmospheres (N₂/Ar) and purification via column chromatography (silica gel, ethyl acetate/hexane).

Q. How is the compound characterized structurally, and what analytical techniques are critical for confirming purity?

• Methodological Answer : Structural confirmation relies on ¹H/¹³C NMR (to identify substituents on the benzothiadiazine core), FT-IR (for S=O and C=O stretching vibrations), and high-resolution mass spectrometry (HRMS) to verify molecular ion peaks. For example, analogous benzothiazine derivatives show characteristic NMR shifts: aromatic protons at δ 6.8–7.5 ppm and methyl groups at δ 2.1–2.6 ppm . Purity is assessed via HPLC (≥95% purity, C18 column, methanol/water mobile phase).

Advanced Research Questions

Q. What mechanistic insights explain the biological activity of this compound, particularly its enzyme inhibition or receptor modulation?

• Methodological Answer : The compound’s bioactivity is hypothesized to arise from its sulfonamide and benzothiadiazine moieties, which mimic endogenous substrates. For example, similar derivatives act as cyclooxygenase-2 (COX-2) inhibitors by binding to the enzyme’s hydrophobic pocket via van der Waals interactions. Computational docking studies (e.g., AutoDock Vina) can validate binding affinities (ΔG ≤ −8 kcal/mol). Experimental validation involves kinetic assays (IC₅₀ determination) and site-directed mutagenesis to identify critical residues .

Q. How can contradictory data on the compound’s solubility and bioavailability be resolved?

• Methodological Answer : Discrepancies often stem from polymorphic forms or solvent-dependent aggregation. Strategies include:

• Solubility Enhancement : Use co-solvents (e.g., PEG 400) or nanoformulation (liposomes, 100–200 nm particle size).
• Polymorph Screening : X-ray crystallography (e.g., monoclinic P2₁/c space group) and DSC to identify stable forms .
• Bioavailability Studies : Pharmacokinetic profiling in rodent models (Cₘₐₓ, AUC₀–₂₄) with LC-MS/MS quantification.

Q. What strategies are effective in optimizing reaction conditions for scaled-up synthesis without compromising stereochemical integrity?

• Methodological Answer :

• Flow Chemistry : Continuous reactors reduce side reactions (e.g., epimerization) by maintaining precise temperature/residence time.
• Catalyst Screening : Immobilized enzymes or chiral catalysts (e.g., BINAP-metal complexes) ensure enantiomeric excess (ee ≥ 98%) .
• Process Analytical Technology (PAT) : In-line FTIR monitors reaction progress in real-time.